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Compound of Interest |

Compound Name: 5-Chloro-3-iodo-2-methylaniline
CAS No.: 870606-29-4
Cat. No.: B1592888
. J

CAS: 870606-29-4 | Formula: C7H-CIIN | Class: Halogenated Aromatic Amine[1]

Executive Summary & Compound Significance

5-Chloro-3-iodo-2-methylaniline is a high-value pharmacophore scaffold, primarily utilized in
the synthesis of tyrosine kinase inhibitors and complex agrochemicals. Its structural utility lies
in the C-3 lodine substituent, which serves as a selective handle for palladium-catalyzed cross-
coupling (Suzuki-Miyaura, Buchwald-Hartwig) while the C-5 Chlorine remains inert under mild
conditions, allowing for orthogonal functionalization.[1]

However, this utility comes with a severe safety profile. As a halogenated aniline, it possesses
high lipophilicity, facilitating rapid dermal absorption and blood-brain barrier penetration.[1] The
primary physiological threat is Methemoglobinemia, a condition where the heme iron is oxidized
from Fe2* to Fed*, stripping the blood of its oxygen-carrying capacity.[1]

Target Audience: Medicinal Chemists, Process Safety Engineers, and HSE Officers.[1]

Physicochemical & Hazard Profile
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Property

Specification

Safety Implication

Physical State

Light yellow to grey solid

Dust generation risk; requires
anti-static weighing

procedures.[1]

Melting Point

> 300°C (Predicted/Salt); Free
base often lower

Low melting points in free
bases can lead to "creeping"”

on glassware.[1]

Lipophilicity (LogP)

~2.5 - 3.0 (Estimated)

High potential for dermal
absorption and

bioaccumulation.[1]

Must be stored under

Argon/Nitrogen.[1] Oxidation

Reactivity Light & Air Sensitive ) ]
leads to toxic azo/nitroso
byproducts.
Acute Tox. 3

GHS Signal DANGER (Oral/Dermal/Inhal), STOT-RE

2, Aquatic Acute 1.

Toxicological Mechanism: The Methemoglobinemia Pathway

The danger of this compound is not just direct tissue damage, but metabolic activation.[1] The

liver metabolizes the aniline moiety into an N-hydroxylamine intermediate.[1] This active

metabolite enters erythrocytes and initiates a redox cycle that continuously oxidizes

hemoglobin.[1]

Erythrocyte Entry

Hemoglobin (Fe2+)
02 Carrier Fe2+->Fe3+

Methemoglobin (Fe3+)

Hepatic CYP450 Bioactivation > N-Hydroxy Metabolite Oxidation Cycle <
(N-Hydroxylation) (Toxicophore)

5-Chloro-3-iodo-2-methylaniline Non-functional

Click to download full resolution via product page

Figure 1: Mechanism of Aniline-Induced Methemoglobinemia.[1] The N-hydroxy metabolite acts
as a catalytic oxidant.
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Engineering Controls & Personal Protective Equipment
(PPE)

Standard laboratory PPE is insufficient for halogenated anilines due to their high permeation
rates through thin nitrile.[1]

3.1 Barrier Protection Strategy

e Gloves:

o Standard Handling (<10 mg): Double-gloved Nitrile (min 5 mil outer, 4 mil inner). Change
immediately upon splash.

o Scale-Up (>100 mg) or Solvents:Silver Shield (Laminate) or Viton/Butyl gloves are
mandatory.[1] Halogenated solvents (DCM, Chloroform) used in synthesis act as carriers,
dragging the aniline through nitrile gloves in seconds.[1]

o Respiratory:

o Work must be performed in a certified Chemical Fume Hood (Face velocity: 80—-100 fpm).

[1]

o If working with powders outside a hood (weighing enclosure), use a P100/OV (Organic
Vapor) respirator.[1]

» Clothing: Tyvek sleeves or a disposable lab coat over the standard cotton coat prevents cuff
contamination, a common exposure route.[1]

Operational Handling Protocol
Phase A: Receipt & Storage

 Inspection: Upon receipt, inspect the septum/seal for integrity.[1] If the solid has turned dark
brown/black, significant oxidation has occurred.[1]

e Environment: Store at 2—8°C under an inert atmosphere (Argon preferred over Nitrogen due
to density).
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e Segregation: Store away from oxidizers (nitrates, peroxides) and acids to prevent exothermic
decomposition.

Phase B: Weighing & Dispensing (The Critical Step)

Static charge on the solid can cause "fly-away" particles.[1]
e Setup: Place an anti-static gun or ionizer bar inside the weighing hood.[1]
o Containment: Use a tared vial with a septum cap. Do not weigh on open paper.[1]

e Technique:

o

Open the stock bottle only inside the hood.[1]

[¢]

Transfer solid to the tared vial.

[¢]

Cap immediately.[1][2][3]

o

Wipe the exterior of the vial with a Kimwipe dampened in methanol (dispose of Kimwipe
as hazardous waste).[1]

Phase C: Reaction Safety

o Cross-Coupling: When using Pd-catalysts, ensure the reaction vessel is effectively vented to
a scrubber if volatile byproducts are generated.[1]

¢ Quenching: Avoid acidic quenches if possible, or perform them slowly/cold. Acidifying
anilines generates heat and increases the solubility of the salt form in water, complicating
extraction.[1]

Phase D: Waste Disposal

e Segregation: Do NOT mix with general organic solvents if possible.[1] Label clearly as "Toxic
- Halogenated Amine."[1]

o Decontamination: Glassware should be rinsed with dilute HCI (to protonate the amine,
reducing volatility) followed by Acetone before leaving the hood.[1]
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Emergency Response & First Aid

Critical Note: Cyanosis (blue skin/lips) is a late sign of exposure. Do not wait for symptoms.

Exposure Response Decision Tree

Exposure Incident

Identify Route

Skin/Eye Contact Inhalation/Ingestion

1. Drench 15 mins (Safety Shower)

3. Do NOT scrub (increases absorption)

2. Discard Clothing 2. 100% Oxygen (if trained)

1. Move to Fresh Air

3. Transport to ER

N

Medical Evaluation
(Bring SDS)

If MetHb > 30%

Antidote Consideration:

Methylene Blue
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Figure 2: Immediate response protocol for halogenated aniline exposure.[1]

Medical Alert: Ensure the treating physician is aware of the potential for Methemoglobinemia.[1]
Standard pulse oximetry is often inaccurate in the presence of MetHb; a Co-oximeter is
required for accurate diagnosis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5-Chloro-2-methylaniline | C7H8CIN | CID 7260 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. nj.gov [nj.gov]

3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

e To cite this document: BenchChem. [Technical Safety Guide: 5-Chloro-3-iodo-2-
methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592888#5-chloro-3-iodo-2-methylaniline-safety-and-
handling]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylaniline
https://www.benchchem.com/product/b1592888?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylaniline
https://pubchem.ncbi.nlm.nih.gov/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylaniline
https://nj.gov/health/eoh/rtkweb/documents/fs/0140.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylaniline
https://echa.europa.eu/
https://www.benchchem.com/product/b1592888?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylaniline
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.benchchem.com/product/b1592888#5-chloro-3-iodo-2-methylaniline-safety-and-handling
https://www.benchchem.com/product/b1592888#5-chloro-3-iodo-2-methylaniline-safety-and-handling
https://www.benchchem.com/product/b1592888#5-chloro-3-iodo-2-methylaniline-safety-and-handling
https://www.benchchem.com/product/b1592888#5-chloro-3-iodo-2-methylaniline-safety-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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